4-[4-(dimethylamino)benzenecarbothioyl]-N-naphthalen-1-ylpiperazine-1-carbothioamide

• IUPAC Name: 4-[4-(dimethylamino)benzenecarbothioyl]-N-naphthalen-1-ylpiperazine-1-carbothioamide
• InChI: InChI=1S/C24H26N4S2/c1-26(2)20-12-10-19(11-13-20)23(29)27-14-16-28(17-15-27)24(30)25-22-9-5-7-18-6-3-4-8-21(18)22/h3-13H,14-17H2,1-2H3,(H,25,30)
• InChI Key: HGCFGHDMWOYPIE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=S)N2CCN(CC2)C(=S)NC3=CC=CC4=CC=CC=C43
• Molecular Formula: C24H26N4S2
• Molecular Weight: 434.6 g/mol

Description

4-[4-(dimethylamino)benzenecarbothioyl]-N-naphthalen-1-ylpiperazine-1-carbothioamide is a useful research compound. Its molecular formula is C24H26N4S2 and its molecular weight is 434.62. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

Reactions of cyanamides with N,N-binucleophiles, such as benzene-1,2-diamine and naphthalene-1,8-diamine, lead to the formation of various amine derivatives, indicating potential applications in synthetic chemistry for producing heterocyclic compounds (Shestakov et al., 2006). Similarly, studies on the reactions and interactions between peri-groups in 1-dimethylamino-naphthalene salts reveal insights into "through space" amide bond formation and the influence of electron donation on reactivity (Wannebroucq et al., 2016).

Spectroscopic Properties and Fluorescence

Research on the crystal structure and spectroscopic properties of stilbazolium dyes with enlarged π-conjugated systems, including chromophores with p-dimethylamino groups, highlights the potential for developing fluorescent probes and materials with specific optical properties (Bakalska et al., 2017). These studies suggest applications in materials science, especially in the design of compounds with tailored emission wavelengths and intensities for use in sensing and imaging technologies.

Drug Design and Biological Activity

Investigations into the synthesis of N-[3-(2,3-dimethyl-1H-indol-1-yl)-4-hydroxyphenyl]arylsulfon(aroyl)amides reveal the importance of indole derivatives in developing compounds with significant biological activities (Avdeenko et al., 2020). Although not directly related to the specified compound, this research area underscores the potential of complex organic molecules in drug discovery and the development of therapeutic agents targeting various diseases.

Molecular Probes and Diagnostic Tools

The synthesis and optical properties of specific fluorescent probes for β-amyloid, such as 4-(2-{6-(1,1-dicyanoprop-1-en-2-yl)naphthalen-2-ylamino} ethoxy)-4-oxobutanoic acid, demonstrate the utility of naphthalene derivatives in creating tools for the molecular diagnosis of diseases like Alzheimer's (Fa et al., 2015). These applications highlight the role of sophisticated organic synthesis in advancing biomedical research and diagnostics.